BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 2-Amino-6-
bromonaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-6-bromonaphthalene

Cat. No.: B125385

An In-depth Technical Guide on the Safety and Handling of 2-Amino-6-bromonaphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-6-bromonaphthalene is an aromatic amine used in the synthesis of various organic
compounds, including materials for light-emitting diodes and novel naphthylisothiocyanates.[1]
[2] As with any chemical reagent, a thorough understanding of its properties and potential
hazards is crucial for safe handling in a laboratory setting. This guide provides a
comprehensive overview of the safety precautions, handling procedures, and emergency
responses related to 2-Amino-6-bromonaphthalene.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Amino-6-bromonaphthalene is
presented in the table below. This information is essential for proper storage and handling.
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Property Value Source
CAS Number 7499-66-3 [1][3][4]
Molecular Formula C10H8BrN [1103114]
Molecular Weight 222.08 g/mol [11[3]
Appearance Grey or beige solid [1112]
Melting Point 128 °C [1][2][5]
Boiling Point 155-160 °C at 1 Torr [1112]5]
Density (Predicted) 1.563 + 0.06 g/cm?3 [11[2]
Solubility Slightly soluble in DMSO and (]
Methanol
pKa (Predicted) 3.66 £0.10 [1112]

Hazard Identification and Classification

2-Amino-6-bromonaphthalene is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity ]

) H335: May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation
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Source:[2][3]
GHS Pictogram:

lwsalt text

Signal Word: Warning[2][3]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are paramount to minimizing exposure risks.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
especially when handling the solid powder to avoid dust formation.[6]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

| : : PBE)

PPE Type Specifications

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile

) ] rubber) and clothing to prevent skin exposure.

Skin Protection ) )
Gloves must be inspected prior to use and

disposed of properly after handling.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is recommended.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9958050.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-bromonaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9958050.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-bromonaphthalene
https://www.echemi.com/sds/6-bromonaphthalene-2-carbaldehyde-pd180521134795.html
https://www.fishersci.com/store/msds?partNumber=AAL1613406&productDescription=2+6-DIBROMONAPHTHALENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
e Do not breathe dust.
» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for safely handling 2-Amino-6-
bromonaphthalene in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b125385?utm_src=pdf-body
https://www.benchchem.com/product/b125385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation
- Review SDS
- Assemble PPE

Proceed with caution

Weighing
- Use fume hood
- Minimize dust

Dissolution
- Add solid to solvent slowly
- Gentle agitation

Reaction
- Closed system if possible
- Monitor temperature

Work-up & Purification
- Handle with care
- Proper ventilation

Waste Disposal
- Segregate waste
- Follow institutional protocols

Decontamination
- Clean work area
- Dispose of used PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Amino-6-bromonaphthalene.

First-Aid Measures
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In the event of exposure, immediate action is critical. The following are first-aid guidelines:

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation occurs.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[8]

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen bromide gas.

Hazardous Reactions: None reported under normal processing.

Accidental Release Measures
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation. Evacuate personnel to a safe area.[6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

» Methods for Containment and Cleaning Up: Sweep up the spilled solid material and shovel it
into a suitable container for disposal. Avoid generating dust.[7] Clean the affected area
thoroughly.

Storage and Disposal

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7] Keep
in a dark place.[1]

» Disposal: Dispose of waste contents and containers in accordance with local, regional, and
national regulations.

Conclusion

2-Amino-6-bromonaphthalene is a valuable research chemical that requires careful handling
due to its potential health hazards. By following the guidelines outlined in this technical guide,

researchers can minimize risks and ensure a safe laboratory environment. Always consult the

most up-to-date Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-6-bromonaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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